6-ethenylpyridine-2-carbaldehyde hydrochloride
Overview
Description
6-ethenylpyridine-2-carbaldehyde hydrochloride is a chemical compound with the molecular formula C8H8ClNO and a molecular weight of 169.61 g/mol . . This compound is a derivative of pyridine, a six-membered aromatic heterocycle containing one nitrogen atom. Pyridine derivatives are widely used in various fields due to their unique chemical properties and biological activities.
Preparation Methods
The synthesis of 6-ethenylpyridine-2-carbaldehyde hydrochloride typically involves the reaction of 6-ethenylpyridine with an appropriate aldehyde under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure high yield and purity . Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for efficiency and cost-effectiveness.
Chemical Reactions Analysis
6-ethenylpyridine-2-carbaldehyde hydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.
Reduction: It can be reduced to form alcohols or other reduced derivatives.
Substitution: The compound can undergo substitution reactions where one or more atoms in the molecule are replaced by other atoms or groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
6-ethenylpyridine-2-carbaldehyde hydrochloride has a wide range of applications in scientific research, including:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is used in the study of biological processes and as a precursor for biologically active molecules.
Industry: The compound is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of 6-ethenylpyridine-2-carbaldehyde hydrochloride involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to specific receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .
Comparison with Similar Compounds
6-ethenylpyridine-2-carbaldehyde hydrochloride can be compared with other similar compounds, such as:
Pyridine-2-carbaldehyde: A simpler derivative of pyridine with similar chemical properties but lacking the ethenyl group.
6-methylpyridine-2-carbaldehyde: Another derivative with a methyl group instead of an ethenyl group.
6-ethenylpyridine: The parent compound without the aldehyde group. The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-ethenylpyridine-2-carbaldehyde hydrochloride involves the reaction of 2-pyridinecarboxaldehyde with ethylene oxide in the presence of hydrochloric acid.", "Starting Materials": [ "2-pyridinecarboxaldehyde", "ethylene oxide", "hydrochloric acid" ], "Reaction": [ "Add 2-pyridinecarboxaldehyde to a reaction flask", "Add ethylene oxide to the reaction flask", "Add hydrochloric acid to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with cold water and dry it under vacuum", "Recrystallize the solid from ethanol to obtain 6-ethenylpyridine-2-carbaldehyde hydrochloride" ] } | |
CAS No. |
2703781-07-9 |
Molecular Formula |
C8H8ClNO |
Molecular Weight |
169.6 |
Purity |
95 |
Origin of Product |
United States |
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